Cas no 641570-98-1 (Benzamide, 3-amino-N-methyl-5-(trifluoromethyl)-)
641570-98-1 structure
Product Name:Benzamide, 3-amino-N-methyl-5-(trifluoromethyl)-
CAS No:641570-98-1
MF:C9H9F3N2O
MW:218.175772428513
CID:424861
PubChem ID:57431453
Update Time:2025-04-19
Benzamide, 3-amino-N-methyl-5-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, 3-amino-N-methyl-5-(trifluoromethyl)-
- 3-amino-N-methyl-5-(trifluoromethyl)benzamide
- SCHEMBL1927538
- CBBOEVZLWBEXCN-UHFFFAOYSA-N
- 3-amino-N-methyl-5-(trifluoromethyl)-benzamide
- DTXSID90726388
- 641570-98-1
- 3-Amino-5-(trifluoromethyl)-N-(methyl)-benzamide
- FT-0718411
- FRNOEYRXTZZHLD-UHFFFAOYSA-N
-
- Inchi: 1S/C9H9F3N2O/c1-14-8(15)5-2-6(9(10,11)12)4-7(13)3-5/h2-4H,13H2,1H3,(H,14,15)
- InChI Key: FRNOEYRXTZZHLD-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C=C(C(NC)=O)C=1)N)(F)F
Computed Properties
- Exact Mass: 218.06677
- Monoisotopic Mass: 218.06669740g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 55.1Ų
Experimental Properties
- PSA: 55.12
Benzamide, 3-amino-N-methyl-5-(trifluoromethyl)- Related Literature
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
641570-98-1 (Benzamide, 3-amino-N-methyl-5-(trifluoromethyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk